Cas no 438034-44-7 (N-[3,3'-dimethyl-4'-(2-phenoxybenzamido)-[1,1'-biphenyl]-4-yl]-2-phenoxybenzamide)

• Product Name: N-[3,3'-dimethyl-4'-(2-phenoxybenzamido)-[1,1'-biphenyl]-4-yl]-2-phenoxybenzamide
• CAS No: 438034-44-7
• MF: C₄₀H₃₂N₂O₄
• MW: 604.693090438843
• CID: 5887433
• PubChem ID: 16801146
• Update Time: 2025-11-06

N-[3,3'-dimethyl-4'-(2-phenoxybenzamido)-[1,1'-biphenyl]-4-yl]-2-phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS024609018
• 438034-44-7
• F1620-0055
• N-[3,3'-dimethyl-4'-(2-phenoxybenzamido)-[1,1'-biphenyl]-4-yl]-2-phenoxybenzamide
• N-[2-methyl-4-[3-methyl-4-[(2-phenoxybenzoyl)amino]phenyl]phenyl]-2-phenoxybenzamide
• N,N'-(3,3'-dimethyl-[1,1'-biphenyl]-4,4'-diyl)bis(2-phenoxybenzamide)

• Inchi： 1S/C40H32N2O4/c1-27-25-29(21-23-35(27)41-39(43)33-17-9-11-19-37(33)45-31-13-5-3-6-14-31)30-22-24-36(28(2)26-30)42-40(44)34-18-10-12-20-38(34)46-32-15-7-4-8-16-32/h3-26H,1-2H3,(H,41,43)(H,42,44)
• InChI Key： VQRUMYJHEUZYCF-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC=C1C(NC1=CC=C(C=C1C)C1=CC=C(C(C)=C1)NC(C1=CC=CC=C1OC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 604.23620751g/mol
• Monoisotopic Mass: 604.23620751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 46
• Rotatable Bond Count: 9
• Complexity: 885
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 76.7Ų

Additional information on N-[3,3'-dimethyl-4'-(2-phenoxybenzamido)-[1,1'-biphenyl]-4-yl]-2-phenoxybenzamide

Professional Introduction to N-[3,3'-dimethyl-4'-(2-phenoxybenzamido)-[1,1'-biphenyl]-4-yl]-2-phenoxybenzamide (CAS No: 438034-44-7)

N-[3,3'-dimethyl-4'-(2-phenoxybenzamido)-[1,1'-biphenyl]-4-yl]-2-phenoxybenzamide, identified by its CAS number 438034-44-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of biphenyl derivatives, which are widely recognized for their structural complexity and diverse biological activities. The presence of multiple aromatic rings and amide functional groups in its molecular structure suggests potential interactions with biological targets, making it a promising candidate for further exploration in drug discovery and development.

The molecular framework of N-[3,3'-dimethyl-4'-(2-phenoxybenzamido)-[1,1'-biphenyl]-4-yl]-2-phenoxybenzamide incorporates several key structural motifs that are of particular interest to researchers. The biphenyl core, characterized by its rigid planar structure, provides a stable scaffold for functionalization. The dimethyl substitution at the 3-position of the upper phenyl ring enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and target binding affinity. Additionally, the amide groups at the 4' and 2 positions introduce polar interactions, which may contribute to binding specificity and pharmacological activity.

In recent years, there has been growing interest in biphenyl derivatives due to their potential applications in treating various diseases. The amide functionalities in N-[3,3'-dimethyl-4'-(2-phenoxybenzamido)-[1,1'-biphenyl]-4-yl]-2-phenoxybenzamide have been particularly studied for their role in modulating enzyme activity and receptor interactions. For instance, amide-based compounds have shown promise in inhibiting proteases and kinases, which are often implicated in inflammatory and oncogenic pathways. The phenoxybenzamido moiety further suggests potential interactions with biological targets such as transcription factors and growth factor receptors.

The synthesis of N-[3,3'-dimethyl-4'-(2-phenoxybenzamido)-[1,1'-biphenyl]-4-yl]-2-phenoxybenzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps typically include condensation reactions between appropriately substituted aromatic compounds followed by functional group transformations. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the biphenyl core efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the compound's structure and purity.

The pharmacological profile of N-[3,3'-dimethyl-4'-(2-phenoxybenzamido)-[1,1'-biphenyl]-4-yl]-2-phenoxybenzamide is currently under investigation in several preclinical studies. Preliminary findings suggest that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to cancer and inflammation. The biphenyl scaffold is known to interact with various biological targets due to its ability to mimic natural ligands. The dimethyl group at the 3-position appears to enhance binding affinity by improving hydrophobic interactions with lipid rafts or membrane proteins.

In addition to its potential therapeutic applications, N-[3,3'-dimethyl-4'-(2-phenoxybenzamido)-[1,1'-biphenyl]-4-yl]-2-phenoxybenzamide may also serve as a valuable tool in chemical biology research. Its complex structure allows researchers to probe mechanisms of action and develop novel drug candidates with improved efficacy and selectivity. The phenoxybenzamido moiety is particularly interesting because it has been shown to modulate signaling pathways involved in cell proliferation and differentiation.

The development of new pharmaceuticals relies heavily on innovative synthetic methodologies and structural modifications. N-[3,3'-dimethyl-4'-(2-phenoxybenzamido)-[1,1'-biphenyl]-4-yl]-2-phenoxybenzamide, with its intricate architecture, represents a significant advancement in this field. By leveraging state-of-the-art synthetic techniques and computational modeling, researchers can optimize its properties for better pharmacokinetic profiles and reduced side effects. Future studies may focus on exploring its potential as an antineoplastic agent or an anti-inflammatory drug.

The regulatory landscape for new drug development requires rigorous testing to ensure safety and efficacy before clinical translation. N-[3,3'-dimethyl-4'-(2-phenoxybenzamido)-[1,1'-biphenyl]-4-yl]-2-phenoxybenzamide, being a novel compound derived from well-studied scaffolds, will undergo thorough characterization before entering human trials. Preclinical toxicology studies will assess its metabolic stability, excretion pathways, and potential adverse effects. These studies are critical for determining appropriate dosing regimens and identifying any contraindications.

In conclusion, N-[3,3'-dimethyl-4'-(2-phenoxybenzamido)-[1,1'-biphenyl]-4-yl strong>] - < strong > 2 - pheno xy benz am ide strong > ( CAS No: < strong > 43 80 34 -44 -7 strong >) is a structurally complex organic compound with significant potential in pharmaceutical research . Its unique molecular features make it an attractive candidate for further exploration in drug discovery , particularly for addressing diseases related to inflammation , cancer , and other pathological conditions . As research continues , this compound is expected to contribute valuable insights into the development of novel therapeutic agents . p >